Cas no 181073-82-5 (4-Cyano-2,6-difluorobenzoic acid)

• Product Name: 4-Cyano-2,6-difluorobenzoic acid
• CAS No: 181073-82-5
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD09835199
• CID: 135155
• PubChem ID: 44557933
• Update Time: 2025-06-14

4-Cyano-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,6-difluorobenzoic acid
• Benzoic acid,4-cyano-2,6-difluoro-
• 4-Cyano-2,6-difluoro-benzoic acid
• Benzoic acid, 4-cyano-2,6-difluoro-
• PubChem4607
• 4-CYANO-2,6-DIFLUOROBENZOICACID
• QJDLXGDIYHMIDN-UHFFFAOYSA-N
• BCP06747
• AS01840
• RP24381
• EN001105
• AB0047996
• EN300-103736
• AC-3942
• MFCD09835199
• AKOS006327695
• SCHEMBL615631
• DTXSID10659326
• CS-W022169
• FT-0657443
• DS-12542
• 4-Cyano-2,6-difluorobenzoic acid, 98%
• AMY26227
• Z1198233477
• SY114240
• 181073-82-5
• A19974
• DB-065349

• MDL： MFCD09835199
• Inchi： 1S/C8H3F2NO2/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2H,(H,12,13)
• InChI Key： QJDLXGDIYHMIDN-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 183.01300
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 61.09000
• LogP: 1.53468

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Cyano-2,6-difluorobenzoic acid

Recent Advances in the Application of 4-Cyano-2,6-difluorobenzoic Acid (CAS: 181073-82-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Cyano-2,6-difluorobenzoic acid (CAS: 181073-82-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its cyano and fluorine substituents, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors, fluorescent probes, and drug candidates, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements involves the use of 4-Cyano-2,6-difluorobenzoic acid as a key intermediate in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective tyrosine kinase inhibitors, which showed promising results in preclinical models of non-small cell lung cancer. The electron-withdrawing properties of the cyano and fluorine groups were found to enhance the binding affinity of these inhibitors to their target proteins, thereby improving their therapeutic potential.

In addition to its role in drug development, 4-Cyano-2,6-difluorobenzoic acid has been employed in the creation of advanced fluorescent probes for biological imaging. Researchers at the University of Cambridge recently reported the synthesis of a new class of fluorogenic dyes based on this compound, which exhibit high photostability and sensitivity for detecting reactive oxygen species (ROS) in live cells. These probes are expected to facilitate real-time monitoring of oxidative stress in various disease models, offering new insights into the mechanisms of neurodegenerative disorders and inflammatory diseases.

Another groundbreaking application of 4-Cyano-2,6-difluorobenzoic acid is its incorporation into metal-organic frameworks (MOFs) for drug delivery systems. A 2024 study in Advanced Materials showcased the development of a MOF-based platform that utilizes this compound as a linker to achieve controlled release of anticancer drugs. The unique chemical properties of 4-Cyano-2,6-difluorobenzoic acid enabled precise tuning of the MOF's porosity and stability, resulting in enhanced drug loading capacity and targeted delivery to tumor sites.

Despite these advancements, challenges remain in the large-scale production and optimization of 4-Cyano-2,6-difluorobenzoic acid-derived compounds. Recent efforts have focused on improving synthetic methodologies to reduce costs and increase yields. For instance, a team at MIT has developed a novel catalytic process that significantly streamlines the synthesis of this compound, making it more accessible for industrial applications. These innovations are expected to accelerate the translation of research findings into clinical and commercial products.

In conclusion, 4-Cyano-2,6-difluorobenzoic acid (CAS: 181073-82-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential to drive innovation in drug discovery, diagnostic imaging, and targeted therapy. Future research will likely explore its utility in emerging areas such as gene therapy and personalized medicine, further expanding its impact on the life sciences.